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Compound of Interest

Compound Name: 2'-lodoacetophenone

Cat. No.: B1295891

For Immediate Implementation: This guide provides critical safety and logistical information for
researchers, scientists, and drug development professionals handling 2'-lodoacetophenone.
Adherence to these protocols is essential for ensuring a safe laboratory environment and
proper disposal of hazardous materials.

Essential Safety and Personal Protective Equipment
(PPE)

When handling 2'-lodoacetophenone, a comprehensive approach to personal protection is
mandatory to mitigate risks of exposure. This chemical is classified as harmful if swallowed or
inhaled, causes skin irritation, and can lead to serious eye irritation.[1][2] The following
personal protective equipment must be worn at all times:

o Eye Protection: Chemical safety goggles or a full-face shield are required.[3][4] Standard
safety glasses are not sufficient.

o Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are essential to
prevent skin contact.[4] Gloves should be inspected before use and changed frequently,
especially if contaminated.

o Body Protection: A laboratory coat is necessary to protect against splashes and spills.[3] For
procedures with a higher risk of significant exposure, a chemical-resistant apron or suit
should be considered.
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o Respiratory Protection: All handling of 2'-lodoacetophenone should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood, to minimize inhalation of
vapors or dust.[1][3] If a fume hood is not available, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors is required.[5]

Quantitative Data Summary

The following table summarizes key quantitative data for 2'-lodoacetophenone, providing a
quick reference for its physical and chemical properties.

Property Value Source
Molecular Formula C8H7IO [61[7]
Molecular Weight 246.05 g/mol [61[7]
Appearance Clear yellow liquid or solid [71[81[9]
Density 1.72 g/mL at 25 °C [71[10]
Refractive Index n20/D 1.618 [7][10]
Boiling Point 139-140 °C at 12 mmHg [7]
Flash Point >110 °C (>230 °F) [9]

Experimental Protocols: Safe Handling and Disposal
Operational Plan: Step-by-Step Handling Procedure
o Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate height. Clear the workspace of any unnecessary items. Assemble all
necessary equipment and reagents.

o Personal Protective Equipment (PPE): Don the required PPE as outlined above.

e Weighing and Transfer: Conduct all weighing and transferring of 2'-lodoacetophenone
within the chemical fume hood. Use a spatula for solids and a calibrated pipette or syringe
for liquids. Avoid generating dust or aerosols.
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e Reaction Setup: If using in a reaction, ensure the apparatus is securely clamped and that
any potential pressure buildup can be safely vented.

» Post-Handling: After handling, decontaminate all surfaces and equipment that may have
come into contact with the chemical. Wash hands thoroughly with soap and water.[4]

Disposal Plan: Step-by-Step Waste Management

o Waste Segregation: All waste contaminated with 2'-lodoacetophenone, including empty
containers, used PPE, and reaction byproducts, must be collected in a designated
hazardous waste container.[3] Do not mix with other waste streams unless explicitly
approved by your institution's Environmental Health and Safety (EHS) department.[3]

o Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"
the full chemical name "2'-lodoacetophenone,” and any other information required by your
institution.

o Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and
secure area, away from incompatible materials.[3]

o Pickup and Disposal: Arrange for the disposal of the hazardous waste through your
institution's EHS department. Follow all local, state, and federal regulations for hazardous
waste disposal.[11]

Emergency Procedures: Spills and Accidental
Exposure

In Case of a Spill:
o Evacuate: Immediately evacuate the affected area.
e Ventilate: Ensure the area is well-ventilated, if it can be done safely.

o Contain: For small spills, use an inert absorbent material like sand or vermiculite to contain
the spill.[1]
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» Clean-up: Wearing appropriate PPE, carefully collect the absorbent material and place it in a
sealed container for hazardous waste disposal.

o Decontaminate: Decontaminate the spill area with a suitable solvent, followed by soap and
water.

In Case of Accidental Exposure:

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[1][4] Seek immediate medical
attention.[1][4]

» Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area
thoroughly with soap and plenty of water.[4][12] Seek medical attention if irritation persists.[4]

« Inhalation: Move the individual to fresh air.[3][4] If breathing is difficult, provide oxygen. Seek
immediate medical attention.[3][4]

 Ingestion: Do NOT induce vomiting.[1][3] Rinse the mouth with water.[3] Seek immediate
medical attention.[1][3]

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of 2'-lodoacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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